Cas no 2229256-24-8 (1-4-(difluoromethoxy)-2-fluorophenyl-2-methylpropan-2-ol)

1-4-(Difluoromethoxy)-2-fluorophenyl-2-methylpropan-2-ol is a fluorinated aromatic compound featuring a difluoromethoxy and a fluorine substituent on the phenyl ring, coupled with a tertiary alcohol functional group. Its unique structure imparts advantageous properties such as enhanced metabolic stability and lipophilicity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of fluorine atoms improves bioavailability and binding affinity in target molecules, while the tertiary alcohol moiety offers versatility for further derivatization. This compound is particularly useful in the development of bioactive molecules requiring optimized pharmacokinetic profiles. Its synthetic utility is underscored by its compatibility with a range of reaction conditions.
1-4-(difluoromethoxy)-2-fluorophenyl-2-methylpropan-2-ol structure
2229256-24-8 structure
Product Name:1-4-(difluoromethoxy)-2-fluorophenyl-2-methylpropan-2-ol
CAS No:2229256-24-8
MF:C11H13F3O2
MW:234.214934110641
CID:6410544
PubChem ID:165782387
Update Time:2025-10-28

1-4-(difluoromethoxy)-2-fluorophenyl-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 1-4-(difluoromethoxy)-2-fluorophenyl-2-methylpropan-2-ol
    • 2229256-24-8
    • 1-[4-(difluoromethoxy)-2-fluorophenyl]-2-methylpropan-2-ol
    • EN300-1966771
    • Inchi: 1S/C11H13F3O2/c1-11(2,15)6-7-3-4-8(5-9(7)12)16-10(13)14/h3-5,10,15H,6H2,1-2H3
    • InChI Key: CYPJNGJKDBZWSS-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=CC=1CC(C)(C)O)OC(F)F

Computed Properties

  • Exact Mass: 234.08676414g/mol
  • Monoisotopic Mass: 234.08676414g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 29.5Ų

1-4-(difluoromethoxy)-2-fluorophenyl-2-methylpropan-2-ol Pricemore >>

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Additional information on 1-4-(difluoromethoxy)-2-fluorophenyl-2-methylpropan-2-ol

Research Briefing on 1-4-(difluoromethoxy)-2-fluorophenyl-2-methylpropan-2-ol (CAS: 2229256-24-8)

The compound 1-4-(difluoromethoxy)-2-fluorophenyl-2-methylpropan-2-ol (CAS: 2229256-24-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This briefing synthesizes the latest findings regarding its synthesis, pharmacological properties, and potential therapeutic applications. The compound's unique structural features, including the difluoromethoxy and fluorophenyl groups, suggest promising bioactivity, particularly in the context of central nervous system (CNS) disorders and inflammatory diseases.

Recent studies have focused on optimizing the synthetic pathway for 1-4-(difluoromethoxy)-2-fluorophenyl-2-methylpropan-2-ol to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic method that reduces byproduct formation while maintaining high enantioselectivity. This advancement is critical for scaling up production and ensuring reproducibility in preclinical studies. Additionally, computational modeling has been employed to predict the compound's metabolic stability and interaction with target proteins, such as GABA-A receptors and cyclooxygenase-2 (COX-2).

Pharmacological evaluations have demonstrated that 1-4-(difluoromethoxy)-2-fluorophenyl-2-methylpropan-2-ol exhibits potent anti-inflammatory and neuroprotective effects in vitro and in vivo. In rodent models of neuroinflammation, the compound significantly reduced pro-inflammatory cytokine levels and attenuated neuronal damage. These findings position it as a candidate for further development in treating conditions like multiple sclerosis and Alzheimer's disease. However, challenges remain in optimizing its blood-brain barrier permeability and minimizing off-target effects.

Ongoing clinical trials are investigating the safety and efficacy of derivatives of 1-4-(difluoromethoxy)-2-fluorophenyl-2-methylpropan-2-ol in Phase I studies. Preliminary data suggest a favorable pharmacokinetic profile, with linear dose-response relationships observed in healthy volunteers. Future research directions include structural modifications to enhance bioavailability and the exploration of combination therapies with existing CNS drugs. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into therapeutic applications.

In conclusion, 1-4-(difluoromethoxy)-2-fluorophenyl-2-methylpropan-2-ol represents a promising scaffold for drug development, with its multifaceted bioactivity and synthetic tractability. Continued investment in mechanistic studies and clinical validation will be essential to fully realize its therapeutic potential. This briefing underscores the importance of interdisciplinary approaches in advancing chemical biology research and addressing unmet medical needs.

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